Cas no 2411183-83-8 (N-[[(1R,2R)-2-Phenylcyclopropyl]methyl]oxirane-2-carboxamide)

• Product Name: N-[[(1R,2R)-2-Phenylcyclopropyl]methyl]oxirane-2-carboxamide
• CAS No: 2411183-83-8
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 6241958
• PubChem ID: 154879864
• Update Time: 2025-06-12

N-[[(1R,2R)-2-Phenylcyclopropyl]methyl]oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2411183-83-8
• rac-N-{[(1R,2R)-2-phenylcyclopropyl]methyl}oxirane-2-carboxamide
• EN300-7560603
• N-[[(1R,2R)-2-Phenylcyclopropyl]methyl]oxirane-2-carboxamide
• Z3687629780

• Inchi： 1S/C13H15NO2/c15-13(12-8-16-12)14-7-10-6-11(10)9-4-2-1-3-5-9/h1-5,10-12H,6-8H2,(H,14,15)/t10-,11-,12?/m0/s1
• InChI Key： RFMHQSMPWSCEBM-NDQFZYFBSA-N
• SMILES： O1CC1C(NC[C@@H]1C[C@H]1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.6Ų

Additional information on N-[[(1R,2R)-2-Phenylcyclopropyl]methyl]oxirane-2-carboxamide

N-[(1R,2R)-2-Phenylcyclopropyl]methyloxirane-2-carboxamide (CAS No. 2411183-83-8): A Comprehensive Overview

N-[[(1R,2R)-2-Phenylcyclopropyl]methyl]oxirane-2-carboxamide (CAS No. 2411183-83-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its cyclopropane and oxirane moieties, has been the subject of extensive research, particularly in the areas of drug discovery and chemical synthesis.

The cyclopropane ring in N-[[(1R,2R)-2-Phenylcyclopropyl]methyl]oxirane-2-carboxamide imparts a high degree of rigidity to the molecule, which can influence its conformational properties and interactions with biological targets. The oxirane moiety, on the other hand, is a highly reactive functional group that can undergo various chemical transformations, making it a valuable scaffold for the development of new therapeutic agents.

Recent studies have explored the potential applications of N-[[(1R,2R)-2-Phenylcyclopropyl]methyl]oxirane-2-carboxamide in various biological systems. One notable area of research is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are implicated in numerous diseases. The unique structure of N-[[(1R,2R)-2-Phenylcyclopropyl]methyl]oxirane-2-carboxamide allows it to interact with specific GPCRs, potentially modulating their activity and offering new avenues for drug development.

In addition to its potential as a GPCR modulator, N-[[(1R,2R)-2-Phenylcyclopropyl]methyl]oxirane-2-carboxamide has also been investigated for its antimicrobial properties. The presence of the phenylcyclopropyl group and the oxirane moiety contributes to its ability to disrupt microbial cell membranes, making it an attractive candidate for the development of novel antibiotics. This is particularly relevant in light of the growing global challenge posed by antibiotic resistance.

The synthesis of N-[[(1R,2R)-2-Phenylcyclopropyl]methyl]oxirane-2-carboxamide has been optimized using modern synthetic techniques. One common approach involves the use of transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, to construct the complex cyclopropane ring system. These methods have been refined to achieve high yields and stereoselectivity, ensuring that the desired enantiomer is produced efficiently.

From a pharmacological perspective, N-[[(1R,2R)-2-Phenylcyclopropyl]methyl]oxirane-2-carboxamide has shown promising results in preclinical studies. Its ability to cross biological membranes and reach target sites within cells makes it a suitable candidate for further development as a therapeutic agent. Preclinical trials have demonstrated its efficacy in various disease models, including those related to neurological disorders and cancer.

However, like any new compound, N-[[(1R,2R)-2-Phenylcyclopropyl]methyl]oxirane-2-carboxamide must undergo rigorous safety and toxicity evaluations before it can be considered for clinical use. These assessments are crucial to ensure that the compound is safe and effective when administered to humans. Current research efforts are focused on optimizing its pharmacokinetic properties and minimizing potential side effects.

In conclusion, N-[[(1R,2R)-2-Phenylcyclopropyl]methyl]oxirane-2-carboxamide (CAS No. 2411183-83-8) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in the advancement of drug discovery and chemical synthesis.